Cas no 2137732-38-6 (N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine)

• Product Name: N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine
• CAS No: 2137732-38-6
• MF: C₉H₁₇F₃N₂
• MW: 210.239892721176
• CID: 5298228
• Update Time: 2025-06-14

N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propyl](ethyl)amine
• N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine
• 1-Pyrrolidinepropanamine, N-ethyl-β,β,3-trifluoro-

• Inchi： 1S/C9H17F3N2/c1-2-13-6-9(11,12)7-14-4-3-8(10)5-14/h8,13H,2-7H2,1H3
• InChI Key： MEKNVMWMRYXJEH-UHFFFAOYSA-N
• SMILES： FC1CCN(CC(CNCC)(F)F)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 175
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3

Additional information on N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine

Comprehensive Overview of N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine (CAS No. 2137732-38-6)

In the rapidly evolving field of organic chemistry, N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine (CAS No. 2137732-38-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluoro and fluoropyrrolidinyl moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a propan-1-amine backbone with ethyl and fluorinated substituents, making it a versatile candidate for pharmaceutical and agrochemical research.

The synthesis of N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine involves advanced fluorination techniques, which are currently a hot topic in medicinal chemistry. Fluorination is widely recognized for enhancing the metabolic stability and bioavailability of compounds, a trend reflected in the growing number of FDA-approved fluorinated drugs. Researchers are particularly intrigued by the 3-fluoropyrrolidin-1-yl group, as pyrrolidine derivatives are known to exhibit diverse biological activities, including enzyme inhibition and receptor modulation.

One of the most frequently searched questions in the context of fluorinated compounds is: "How does fluorination impact drug design?" This compound serves as an excellent case study. The presence of difluoro and 3-fluoropyrrolidinyl groups in N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine suggests potential improvements in lipophilicity and membrane permeability, critical factors in drug development. These attributes align with the industry's focus on optimizing pharmacokinetic properties, a recurring theme in recent scientific literature.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The pyrrolidine scaffold is a common feature in neuroactive compounds, and the addition of fluorine atoms could influence binding affinity to neurological targets. This has led to speculation about its utility in designing next-generation therapeutics for neurodegenerative diseases, a topic dominating discussions in academic and pharmaceutical circles.

From a synthetic chemistry perspective, CAS No. 2137732-38-6 represents a challenge due to the need for precise control over fluorination reactions. Modern techniques such as electrochemical fluorination and transition-metal-catalyzed fluorination are often explored to achieve high yields and selectivity. These methods are frequently searched by chemists seeking to optimize their synthetic protocols, highlighting the compound's relevance in methodological advancements.

Environmental and sustainability considerations are also pertinent when discussing fluorinated compounds. The demand for green chemistry approaches has led to increased scrutiny of fluorination processes. Researchers are investigating eco-friendly alternatives to traditional fluorinating agents, and compounds like N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine are at the forefront of these efforts. This aligns with the broader industry shift toward sustainable practices, a trend heavily emphasized in recent conferences and publications.

In summary, N-ethyl-2,2-difluoro-3-(3-fluoropyrrolidin-1-yl)propan-1-amine (CAS No. 2137732-38-6) is a compelling subject for both academic and industrial research. Its structural features, combined with the growing interest in fluorinated bioactive molecules, position it as a valuable entity in the quest for innovative therapeutic and agrochemical solutions. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug design, synthetic methodology, and sustainable chemistry.